Cas no 2248314-00-1 (1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester)

• Product Name: 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester
• CAS No: 2248314-00-1
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6529692
• Update Time: 2025-06-30

1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester

• Inchi： 1S/C8H13N3O2/c1-8(2,3)13-7(12)6-10-4-5(9)11-6/h4H,9H2,1-3H3,(H,10,11)
• InChI Key： AICYWEFRBCGOFN-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)NC(N)=CN=1

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 356.1±34.0 °C(Predicted)
• pka: 14.19±0.10(Predicted)

Additional information on 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester

1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester (CAS No. 2248314-00-1): A Comprehensive Overview in Modern Chemical Biology

The compound 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester, identified by the CAS number 2248314-00-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This derivative of imidazole, a heterocyclic compound with a broad spectrum of biological activities, has garnered attention due to its unique structural and functional properties. The presence of both an amino group at the 5-position and an ester moiety at the 2-position introduces a high degree of reactivity and versatility, making it a valuable scaffold for the development of novel therapeutic agents.

Imidazole derivatives have long been recognized for their pharmacological significance, with applications ranging from antifungal agents to potential treatments for neurological disorders. The specific modification of 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester enhances its potential utility in drug discovery by introducing functional groups that can interact with biological targets in precise ways. The tert-butyl ester group, in particular, provides stability while maintaining the reactivity necessary for further chemical modifications.

Recent studies have highlighted the importance of imidazole derivatives in modulating enzyme activity and receptor binding. For instance, modifications at the 2-position of imidazole can significantly alter binding affinity and selectivity, which are critical factors in drug design. The compound 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester has been explored in several contexts, including its role as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties.

In the context of medicinal chemistry, the amino group at the 5-position offers opportunities for further derivatization through amide or urea bond formation. These modifications are frequently employed to improve solubility, bioavailability, and metabolic stability of drug candidates. The tert-butyl ester group also facilitates selective cleavage under specific conditions, allowing for controlled release or activation of bioactive molecules.

One particularly intriguing application of this compound is in the development of inhibitors targeting metalloproteinases. Metalloproteinases are a family of enzymes that play crucial roles in various physiological processes, including inflammation and tumor progression. By designing molecules that selectively inhibit these enzymes, researchers aim to develop treatments for conditions such as cancer and autoimmune diseases. The structural features of 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester make it an ideal candidate for such applications due to its ability to mimic natural substrates while incorporating pharmacophores that enhance binding affinity.

Another area where this compound has shown promise is in the field of antimicrobial research. Imidazole derivatives are known to exhibit antimicrobial properties by interfering with essential cellular processes such as DNA replication and energy metabolism. The specific modifications present in 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester enhance its ability to interact with microbial targets while minimizing toxicity to host cells. This makes it a valuable tool for developing new antibiotics or antifungal agents capable of combating resistant strains.

The synthesis of 1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional modifications tailored to specific research needs.

In conclusion,1H-Imidazole-2-carboxylic acid, 5-amino-, 1,1-dimethylethyl ester (CAS No. 2248314-00-1) represents a versatile and potent scaffold with significant implications for drug discovery and development. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies across multiple disciplines. As our understanding of biological systems continues to evolve，this compound is poised to play an increasingly important role in advancing medical science.